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Compound of Interest

Compound Name: BI-1347

Cat. No.: B15589228 Get Quote

Essential Safety and Handling Guide for BI-1347
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of BI-1347, a potent and selective CDK8 inhibitor.

This document provides crucial safety and logistical information for the handling of BI-1347 in a

laboratory setting. Given that BI-1347 is intended for research use only, adherence to strict

safety protocols is paramount to ensure the well-being of all personnel.

Personal Protective Equipment (PPE)
Due to the potent nature of BI-1347 and the absence of a specific Safety Data Sheet (SDS), a

cautious approach to personal protection is mandatory. The following PPE is required at all

times when handling BI-1347 in solid or solution form:
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles
Must be worn at all times in the

laboratory.

Hand Protection Nitrile Gloves

Double-gloving is

recommended when handling

the pure compound or

concentrated solutions.

Body Protection Laboratory Coat

A fully buttoned lab coat must

be worn to protect against

splashes.

Respiratory Protection Fume Hood

All handling of the solid

compound and preparation of

solutions should be performed

in a certified chemical fume

hood to avoid inhalation of

dust or aerosols.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of BI-1347 and to

prevent accidental exposure.

Chemical and Physical Properties
A summary of the key properties of BI-1347 is provided below:
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Property Value

Molecular Formula C₂₂H₂₀N₄O[1]

Molecular Weight 356.42 g/mol [2]

Appearance Solid

Solubility Soluble in DMSO[1]

Storage
Store at -20°C for up to 1 year, or at -80°C for

up to 2 years.[3]

Step-by-Step Handling Procedure
Preparation: Before handling BI-1347, ensure that the chemical fume hood is operational

and that all necessary PPE is correctly worn.

Weighing: When weighing the solid compound, use a microbalance within the fume hood.

Use appropriate weighing paper or a container to avoid contamination of the balance.

Solution Preparation: To prepare a stock solution, slowly add the desired solvent (e.g.,

DMSO) to the vial containing the pre-weighed BI-1347. Cap the vial and vortex until the solid

is completely dissolved.

Use in Experiments: When using BI-1347 in experiments, always handle the solutions within

the fume hood. Use calibrated pipettes for accurate measurement.

Post-Handling: After use, securely cap all containers of BI-1347. Decontaminate all surfaces

and equipment that may have come into contact with the compound using an appropriate

laboratory disinfectant.

Disposal Plan
All waste materials contaminated with BI-1347 must be disposed of as hazardous chemical

waste.
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Waste Type Disposal Procedure

Solid Waste

Collect in a designated, sealed, and clearly

labeled hazardous waste container. This

includes empty vials, contaminated weighing

paper, and gloves.

Liquid Waste

Collect all solutions containing BI-1347 in a

designated, sealed, and clearly labeled

hazardous waste container. Do not pour down

the drain.

Sharps

Any needles or syringes used to handle BI-1347

solutions should be disposed of in a designated

sharps container for hazardous chemical waste.

Emergency Procedures
In the event of an emergency involving BI-1347, follow these procedures immediately:
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Emergency Situation Action

Skin Contact

Immediately wash the affected area with soap

and copious amounts of water for at least 15

minutes. Remove contaminated clothing. Seek

medical attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the immediate area. If the spill is

small, absorb the material with an inert

absorbent material (e.g., vermiculite, sand) and

place it in a sealed container for hazardous

waste disposal. If the spill is large, or if you are

unsure how to proceed, contact your institution's

Environmental Health and Safety (EHS)

department immediately.

Experimental Workflow: In Vitro Kinase Assay
The following diagram illustrates a typical experimental workflow for an in vitro kinase assay to

determine the IC₅₀ of BI-1347 against CDK8.
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Preparation

Assay

Detection & Analysis

Prepare BI-1347 stock solution in DMSO

Prepare serial dilutions of BI-1347

Add BI-1347 dilutions to assay plate

Prepare CDK8 enzyme and substrate solution

Add CDK8 enzyme and substrate

Add ATP to initiate reaction

Incubate at room temperature

Add detection reagent

Measure luminescence

Calculate % inhibition

Determine IC50 value

Click to download full resolution via product page

Caption: A typical workflow for determining the IC₅₀ of BI-1347 in an in vitro kinase assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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